Cas no 1805981-82-1 (2-(Aminomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-methanol)

• Product Name: 2-(Aminomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-methanol
• CAS No: 1805981-82-1
• MF: C₉H₉F₂N₃O
• MW: 213.184068441391
• CID: 4878885
• Update Time: 2025-05-22

2-(Aminomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C9H9F2N3O/c10-9(11)6-1-5(4-15)7(2-12)14-8(6)3-13/h1,9,15H,2,4,12H2
• InChI Key： KUXCANIYXWHKAR-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)N=C(CN)C(CO)=C1)F

Computed Properties

• Exact Mass: 213.071
• Monoisotopic Mass: 213.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 82.9

Additional information on 2-(Aminomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-methanol

Recent Advances in the Study of 2-(Aminomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-methanol (CAS: 1805981-82-1)

The compound 2-(Aminomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-methanol (CAS: 1805981-82-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its pyridine core, coupled with the aminomethyl and difluoromethyl substituents, provides a robust scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of kinase inhibitors, which are of particular interest in oncology and inflammatory diseases. The presence of the cyano group enhances the compound's reactivity, enabling efficient coupling reactions with various electrophiles.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the synthesis of selective JAK2 inhibitors. The study revealed that derivatives of 2-(Aminomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-methanol exhibited potent inhibitory activity against JAK2, a key kinase implicated in myeloproliferative disorders. The researchers employed a combination of computational modeling and high-throughput screening to optimize the compound's binding affinity and selectivity.

Another notable application of this compound lies in its potential as a building block for antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel pyridine-based antimicrobials using 2-(Aminomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-methanol as a key intermediate. The resulting compounds displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Escherichia coli. The difluoromethyl group was found to enhance the compounds' metabolic stability, a critical factor in antimicrobial drug development.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 2-(Aminomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-methanol. A recent patent application disclosed an improved synthetic route that employs catalytic asymmetric hydrogenation, resulting in higher enantiomeric purity. This development is particularly significant for the production of chiral pharmaceuticals, where stereochemical purity is paramount.

Looking ahead, the versatility of 2-(Aminomethyl)-6-cyano-5-(difluoromethyl)pyridine-3-methanol positions it as a valuable tool in drug discovery. Its potential applications extend beyond kinase inhibitors and antimicrobials, with ongoing research exploring its utility in CNS-targeted therapeutics and antiviral agents. Future studies are expected to focus on structure-activity relationship (SAR) optimization and in vivo efficacy evaluations to further validate its therapeutic potential.